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Compound of Interest

Compound Name: Penicillin V b-Sulfoxide-d3

Cat. No.: B15555363

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Penicillin V β-Sulfoxide-d3 is a deuterated analog of Penicillin V β-Sulfoxide, which is a

metabolite of the widely used β-lactam antibiotic, Penicillin V. The incorporation of deuterium

atoms (d3) makes it a valuable tool in pharmacokinetic and metabolic studies, often serving as

an internal standard for mass spectrometry-based quantification of Penicillin V and its

metabolites. This technical guide provides a comprehensive overview of the chemical

properties, synthesis, and analysis of Penicillin V β-Sulfoxide-d3, intended for use in a research

and drug development context.

Chemical and Physical Properties
The fundamental chemical and physical properties of Penicillin V β-Sulfoxide-d3 are

summarized in the tables below. This data has been compiled from various chemical suppliers

and databases.

Table 1: General Chemical Properties
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Property Value Source(s)

Chemical Name

(2S,3S,4S,5R,6R)-3-methyl-4-

oxido-7-oxo-6-[(2-

phenoxyacetyl)amino]-3-

(trideuteriomethyl)-4-thionia-1-

azabicyclo[3.2.0]heptane-2-

carboxylic acid

[1][2]

Synonyms

6-

Phenoxyacetamidopenicillinic

Acid-d3 1β-Oxide, Penicillin-d3

V S-Oxide, Penicillin V beta-

Sulfoxide-d3

[1]

CAS Number 148680-07-3 [2][3][4]

Molecular Formula C₁₆H₁₅D₃N₂O₆S [3][4]

Molecular Weight 369.41 g/mol [3][4]

IUPAC Name

(2S,3S,5R,6R)-6-((1-hydroxy-

2-

phenoxyethylidene)amino)-3-

methyl-3-(methyl-d3)-7-oxo-4-

thia-1-

azabicyclo[3.2.0]heptane-2-

carboxylic acid 4-oxide

[2]

InChI Key
DNPOVSLJNLLGMA-

ZYSRGASWSA-N
[2]

Table 2: Physical Properties
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Property Value Source(s)

Appearance Light Brown Solid [3]

Melting Point >128°C (decomposes) [3]

Solubility
DMSO (Slightly), Methanol

(Slightly)
[3]

Storage Temperature
Recommended at -20°C for

long-term stability.
[5]

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of Penicillin V β-Sulfoxide-d3 are

not readily available in peer-reviewed literature, as it is a specialized labeled compound.

However, based on established methods for the synthesis of penicillin sulfoxides and the

analysis of penicillins, the following general procedures can be adapted.

Synthesis of Penicillin V β-Sulfoxide-d3
The synthesis of Penicillin V β-Sulfoxide-d3 would typically involve the oxidation of Penicillin V-

d3. A general procedure for the oxidation of Penicillin V to its β-sulfoxide is described in the

patent literature[6].

Materials:

Penicillin V-d3

Hydrogen Peroxide (H₂O₂) solution (e.g., 30-50% w/v)

A water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane)

Stirring apparatus

Reaction vessel

Procedure:
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Dissolve Penicillin V-d3 in a suitable water-immiscible organic solvent to create a

concentrated solution.

In a separate vessel, prepare an aqueous solution of hydrogen peroxide.

Combine the organic solution of Penicillin V-d3 and the aqueous hydrogen peroxide solution

in a reaction vessel. The molar ratio of H₂O₂ to Penicillin V-d3 should be optimized, typically

ranging from 1.5:1 to 7:1[6].

Stir the two-phase liquid system at room temperature. The reaction progress can be

monitored by techniques such as Thin Layer Chromatography (TLC) or High-Performance

Liquid Chromatography (HPLC).

As the oxidation proceeds, the Penicillin V β-Sulfoxide-d3, being less soluble in the organic

solvent, will crystallize out of the solution[6].

Once the reaction is complete, the crystalline product can be collected by filtration.

The collected solid should be washed with water and a small amount of the organic solvent

to remove impurities.

The final product should be dried under vacuum.

Note: This is a generalized protocol and would require optimization of solvent systems, reaction

times, and temperature for optimal yield and purity of Penicillin V β-Sulfoxide-d3.

Analysis of Penicillin V β-Sulfoxide-d3
High-Performance Liquid Chromatography (HPLC) coupled with UV or mass spectrometry

(MS) detection is the most common method for the analysis of penicillins and their metabolites.

Instrumentation:

HPLC system with a UV or MS detector

Reversed-phase C18 column

Mobile Phase (Isocratic):
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A mixture of an aqueous buffer (e.g., 0.02 M phosphoric acid) and an organic modifier (e.g.,

acetonitrile). A typical composition could be 66% aqueous buffer and 34% acetonitrile[7].

Procedure:

Prepare a standard solution of Penicillin V β-Sulfoxide-d3 in a suitable solvent (e.g., a

mixture of the mobile phase).

Set the flow rate of the mobile phase (e.g., 1 mL/min).

Equilibrate the C18 column with the mobile phase until a stable baseline is achieved.

Inject a known volume of the standard solution onto the column.

Detect the analyte using a UV detector at an appropriate wavelength (e.g., 269 nm for

Penicillin V and its metabolites) or a mass spectrometer set to monitor the specific mass-to-

charge ratio of Penicillin V β-Sulfoxide-d3[7].

The retention time and peak area can be used for identification and quantification.

For LC-MS/MS analysis:

The mass spectrometer would be operated in a selected reaction monitoring (SRM) mode for

high selectivity and sensitivity. This would involve monitoring a specific precursor ion to

product ion transition for Penicillin V β-Sulfoxide-d3.

Biological Context and Mechanism of Action of
Penicillin V
Penicillin V β-Sulfoxide-d3 is primarily used as a stable isotope-labeled internal standard in

pharmacokinetic studies of Penicillin V. The biological activity of the parent drug, Penicillin V, is

well-established. Penicillin V exerts its bactericidal effect by inhibiting the synthesis of the

bacterial cell wall.

The key steps in the mechanism of action are:
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Binding to Penicillin-Binding Proteins (PBPs): Penicillins bind to and inactivate PBPs, which

are enzymes essential for the final steps of peptidoglycan synthesis[8]. Peptidoglycan is a

critical component that provides structural integrity to the bacterial cell wall.

Inhibition of Transpeptidation: The inactivation of PBPs prevents the cross-linking of

peptidoglycan chains, a process known as transpeptidation.

Cell Wall Weakening and Lysis: The inhibition of peptidoglycan synthesis leads to a

weakened cell wall that can no longer withstand the internal osmotic pressure of the

bacterium. This results in cell lysis and bacterial death[8].
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Caption: Mechanism of action of Penicillin V leading to bacterial cell lysis.

General Analytical Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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